Cas no 1806793-16-7 (6-Amino-2-(difluoromethyl)-4-hydroxypyridine-3-acetonitrile)

• Product Name: 6-Amino-2-(difluoromethyl)-4-hydroxypyridine-3-acetonitrile
• CAS No: 1806793-16-7
• MF: C₈H₇F₂N₃O
• MW: 199.157488107681
• CID: 4916538
• Update Time: 2025-10-22

6-Amino-2-(difluoromethyl)-4-hydroxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-(difluoromethyl)-4-hydroxypyridine-3-acetonitrile

• Inchi： 1S/C8H7F2N3O/c9-8(10)7-4(1-2-11)5(14)3-6(12)13-7/h3,8H,1H2,(H3,12,13,14)
• InChI Key： QXXBWJMXZHBAQA-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC#N)C(C=C(N)N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 375
• XLogP3: 0
• Topological Polar Surface Area: 78.9

Additional information on 6-Amino-2-(difluoromethyl)-4-hydroxypyridine-3-acetonitrile

6-Amino-2-(difluoromethyl)-4-hydroxypyridine-3-acetonitrile: A Comprehensive Overview

6-Amino-2-(difluoromethyl)-4-hydroxypyridine-3-acetonitrile, identified by the CAS number 1806793-16-7, is a chemically synthesized compound with a unique structure that combines an amino group, a difluoromethyl substituent, and an acetonitrile moiety. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this molecule is characterized by a pyridine ring with multiple substituents, which contribute to its diverse chemical properties and reactivity.

The synthesis of 6-Amino-2-(difluoromethyl)-4-hydroxypyridine-3-acetonitrile involves a series of carefully designed organic reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on utilizing environmentally friendly methodologies, such as catalytic asymmetric synthesis and microwave-assisted reactions, to enhance the efficiency of the synthesis process. These advancements not only reduce the environmental footprint but also pave the way for large-scale production of this compound.

The chemical properties of CAS 1806793-16-7 are heavily influenced by its functional groups. The amino group imparts basicity, while the acetonitrile moiety introduces electron-withdrawing effects, making the molecule highly reactive in certain chemical transformations. The difluoromethyl group adds further complexity to the molecule's reactivity, enabling it to participate in a wide range of reactions, including nucleophilic substitutions, electrophilic additions, and cyclizations.

In terms of applications, 6-Amino-2-(difluoromethyl)-4-hydroxypyridine-3-acetonitrile has shown promise in the pharmaceutical industry as a potential lead compound for drug development. Its structure resembles certain bioactive molecules, suggesting that it could serve as a scaffold for designing novel therapeutic agents. Recent research has highlighted its potential as an inhibitor of specific enzymes involved in diseases such as cancer and neurodegenerative disorders. Preclinical studies have demonstrated its ability to modulate key cellular pathways, making it a valuable candidate for further investigation.

Beyond pharmaceuticals, this compound has also found applications in agrochemicals. Its ability to interact with plant metabolic pathways suggests that it could be used as a growth regulator or pest control agent. Field trials have shown that it can enhance crop yields under certain conditions without causing significant adverse effects on the environment. This dual functionality underscores the versatility of CAS 1806793-16-7 in addressing multiple agricultural challenges.

In the realm of materials science, 6-Amino-2-(difluoromethyl)-4-hydroxypyridine-3-acetonitrile has been explored as a precursor for synthesizing advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Its unique electronic properties make it an ideal building block for constructing materials with tailored functionalities. Recent breakthroughs in this area have demonstrated its potential for use in energy storage devices and sensors.

The environmental impact and safety profile of CAS 1806793-16-7 have also been subjects of extensive research. Studies have shown that this compound exhibits low toxicity towards non-target organisms when used at recommended concentrations. Furthermore, its biodegradability under aerobic conditions ensures that it does not persist in the environment for extended periods. These findings are crucial for ensuring the sustainable use of this compound in various industrial applications.

In conclusion, 6-Amino-2-(difluoromethyl)-4-hydroxypyridine-3-acetonitrile, with its CAS number 1806793-16-7, represents a multifaceted compound with significant potential across diverse industries. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking innovative solutions in drug development, agriculture, and materials science. As ongoing studies continue to uncover new applications and optimize its synthesis and utilization, this compound is poised to play an increasingly important role in advancing modern technology and improving quality of life.